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Tricosane Phase Transition Data

The table below summarizes the key phase transition temperatures and enthalpies for tricosane, as

established by high-accuracy calorimetry and critically evaluated data from the National Institute of

Standards and Technology (NIST) [1] [2].

Transition
Type

Temperature
(K)

Enthalpy
Change
(kJ·mol⁻¹)

Entropy Change
(J·K⁻¹·mol⁻¹)

Notes

Crystal 2 →
Crystal 1

~320 Not Specified Not Specified Solid-solid transition [2]

Crystal 1 →
Liquid

320.58 Not Specified Not Specified Triple point (Crystal 1,

Liquid, Gas) [2]

Melting Point 320.65 Data Varies Data Varies Measured in different

experimental setups [3]

Full
Transition
(Total)

Multiple ~77.2 (at n=23) ~215 (at n=23) Sum of all solid & solid-

liquid transitions [1]
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For vapor-liquid equilibrium (VLE) studies involving mixtures like n-tricosane + SC CO₂, typical

experimental temperatures are 323.15 K and 343.15 K, at pressures ranging from 1.66 to 34.88 MPa [3].

Experimental Protocols & Troubleshooting

Vapor-Liquid Equilibrium (VLE) Measurement

This protocol is adapted from studies measuring the solubility of heavy n-alkanes in supercritical CO₂ [3].

Core Methodology: Use a high-pressure optical cell with sapphire windows, coupled with gas
chromatography (GC) for composition analysis.

Workflow Diagram:
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Start: Load n-tricosane
into optical cell

Evacuate and
purge the system

Load CO₂ gas
into the system

Thermostat cell
and equilibrate

Observe phase
behavior visually

Sample phases
via valves for GC

GC analysis
(P-T-x-y data)

Model data with
EoS (e.g., PC-SAFT)

Click to download full resolution via product page

Troubleshooting Common VLE Issues:
Problem: No visible phase boundary at expected conditions.
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Solution: Verify system temperature is correctly maintained above the melting point of n-

tricosane (~320.65 K) to prevent crystallization [3].
Problem: Inconsistent GC analysis results.

Solution: Ensure sampling valves and lines are heated to a temperature higher than the
melting point of the heaviest component to prevent solid deposition and blockages [3].

High-Accuracy Calorimetry

This protocol is for determining solid-solid and solid-liquid transition enthalpies and temperatures [1] [2].

Core Methodology: Use Adiabatic Scanning Calorimetry (ASC) or high-resolution Differential
Scanning Calorimetry (DSC).
Workflow Diagram:
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Report transition T & ΔH
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Troubleshooting Common Calorimetry Issues:

Problem: Overlapping or broad peaks that are difficult to resolve.
Solution: Use very slow scanning rates (e.g., 0.1 to 0.5 K/min) to separate closely

spaced solid-solid and solid-liquid transitions. High heating rates can cause these
transitions to overlap and appear as a single phase change [1].

Problem: Reported enthalpy values are inconsistent with literature.
Solution: Clearly document the integration method and baseline selection, as these

factors significantly impact results. For total enthalpy of melting, integrate over all
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transitions from the solid phase to the complete liquid state [1].

Key Technical Advisory

Data Correlation is Complex: The phase behavior of n-alkanes is not solely determined by whether
the carbon chain is odd or even. Outliers in property correlations have a physical origin, rooted in the

specific sequence of phase transitions. Rely on high-accuracy single-source data where possible [1].
Beware of Multiple Solid Phases: Tricosane exhibits at least two solid phases (Crystal 1 and

Crystal 2). A complete thermal analysis must account for the transitions between all these phases, not
just the final melting event [2].

Validate with Authoritative Sources: Cross-check your experimental data against critically
evaluated databases like NIST Web Thermo Tables (WTT) for validation [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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